Cas no 5132-79-6 (N1-Methyl-2’-deoxyguanosine)

• Product Name: N1-Methyl-2’-deoxyguanosine
• CAS No: 5132-79-6
• MF: C₁₁H₁₅N₅O₄
• MW: 281.27
• CID: 375179
• PubChem ID: 250904
• Update Time: 2025-06-08

N1-Methyl-2’-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine,2'-deoxy-1-methyl-
• N1-METHYL-2’-DEOXYGUANOSINE
• N1-METHYL-2'-DEOXYGUANOSINE
• 1-Methyl-2-amino-5-carbethoxyimidazol
• 1-methyl-2'-deoxy-guanosine
• 1-methyldeoxyguanosine
• 1-N-methyl-2-amino imidazole-5-carboxylic acid ethyl ester
• 1-N-methyl-2'-deoxyguanosine
• 2-Amino-3-methyl-3H-imidazole-4-carboxylic acid ethyl ester
• 2-Amino-5-carbethoxy-1-methyl-imidazol
• 2'-deoxy-1-methylguanosine
• ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate
• 5132-79-6
• NSC70899
• Guanosine, 2'-deoxy-1-methyl-
• 9-(2-Deoxypentofuranosyl)-2-imino-1-methyl-1,2,3,9-tetrahydro-6H-purin-6-one
• 2-amino-9-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methylpurin-6-one
• NSC-70899
• DTXSID40965604
• SCHEMBL23647921
• N1-Methyl-2’-deoxyguanosine

• Inchi： InChI=1S/C11H15N5O4/c1-15-10(19)8-9(14-11(15)12)16(4-13-8)7-2-5(18)6(3-17)20-7/h4-7,17-18H,2-3H2,1H3,(H2,12,14)
• InChI Key： VJSHSPNFYFRXGN-UHFFFAOYSA-N
• SMILES： CN1C(=O)C2=C(N=C1N)N(C=N2)C3CC(C(O3)CO)O

Computed Properties

• Exact Mass: 281.11200
• Monoisotopic Mass: 281.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 128.42000
• LogP: -1.06590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on N1-Methyl-2’-deoxyguanosine

Introduction to N1-Methyl-2’-deoxyguanosine (CAS No. 5132-79-6)

N1-Methyl-2’-deoxyguanosine, commonly referred to by its CAS number 5132-79-6, is a significant nucleoside derivative that has garnered considerable attention in the field of biochemistry and pharmaceutical research. This compound, characterized by its methylated guanine base and deoxyribose sugar moiety, plays a crucial role in various biological processes and has promising applications in medicinal chemistry.

The structure of N1-Methyl-2’-deoxyguanosine distinguishes it from other nucleosides through the presence of a methyl group at the N1 position of the guanine ring. This modification enhances its stability and bioavailability, making it an attractive candidate for therapeutic interventions. The deoxyribose sugar component further contributes to its integration into nucleic acid sequences, which is pivotal for its biological functions.

Recent studies have highlighted the potential of N1-Methyl-2’-deoxyguanosine in modulating cellular processes, particularly in the context of DNA repair and gene expression. Research indicates that this compound can influence the activity of enzymes involved in nucleotide metabolism, thereby impacting cellular signaling pathways. Its ability to interact with DNA and RNA molecules makes it a valuable tool in exploring mechanisms related to genetic disorders and cancer biology.

In the realm of drug development, N1-Methyl-2’-deoxyguanosine has been investigated for its potential as an adjuvant therapy in combination with existing treatments. Its structural similarity to natural nucleosides allows it to be incorporated into nucleic acid-based drugs, enhancing their efficacy. For instance, studies have demonstrated its role in enhancing the stability and bioavailability of antisense oligonucleotides, which are used to target specific genes implicated in various diseases.

The pharmacokinetic properties of N1-Methyl-2’-deoxyguanosine are also subjects of extensive research. Its metabolic pathways and interactions with biological systems have been studied to optimize its delivery and therapeutic effects. Preclinical trials have shown promising results in terms of its ability to cross the blood-brain barrier, suggesting potential applications in neurodegenerative diseases where access to brain tissues is critical.

Advances in synthetic chemistry have enabled more efficient production methods for N1-Methyl-2’-deoxyguanosine, making it more accessible for research and therapeutic applications. Innovations in solid-phase synthesis and enzymatic catalysis have improved yield and purity, reducing costs associated with its preparation. These advancements are facilitating broader exploration of its biological roles and therapeutic potential.

The regulatory landscape for nucleoside derivatives like N1-Methyl-2’-deoxyguanosine is continually evolving, with agencies such as the FDA and EMA providing guidelines for their development and use. Compliance with these regulations ensures that clinical trials are conducted ethically and that patients receive safe and effective treatments. The growing body of research supporting the use of this compound bodes well for its future approval as a therapeutic agent.

In conclusion, N1-Methyl-2’-deoxyguanosine (CAS No. 5132-79-6) represents a fascinating area of study with significant implications for medicine and biotechnology. Its unique structural features and biological activities make it a valuable compound for investigating cellular processes and developing novel therapies. As research progresses, we can expect further insights into its mechanisms of action and expanded applications across various medical conditions.